5,5-Diethyl-2-phenylmorpholine

• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol
• IUPAC Name: 5,5-diethyl-2-phenylmorpholine
• InChI: InChI=1S/C14H21NO/c1-3-14(4-2)11-16-13(10-15-14)12-8-6-5-7-9-12/h5-9,13,15H,3-4,10-11H2,1-2H3
• InChI Key: VOFWWBJAVLDCGE-UHFFFAOYSA-N
• Canonical SMILES: CCC1(COC(CN1)C2=CC=CC=C2)CC

Description

5,5-Diethyl-2-phenylmorpholine (CAS: 1248813-38-8) is a morpholine derivative featuring a six-membered oxazine ring with two ethyl groups at the 5,5-positions and a phenyl substituent at position 2 (Figure 1). Morpholine derivatives are widely studied for their applications in pharmaceuticals, agrochemicals, and asymmetric catalysis due to their structural rigidity and ability to act as ligands or chiral auxiliaries. The diethyl substitution at the 5,5-positions distinguishes this compound from closely related analogs, such as 5,5-dimethyl-2-phenylmorpholine, by increasing lipophilicity and steric bulk .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,5-Diethyl-2-phenylmorpholine typically involves the reaction of morpholine with diethyl ketone and phenylmagnesium bromide. The reaction is carried out under anhydrous conditions to prevent the hydrolysis of the Grignard reagent . The reaction mixture is then refluxed, and the product is purified through distillation or recrystallization.

Industrial Production Methods

In an industrial setting, the production of 5,5-Diethyl-2-phenylmorpholine may involve continuous flow reactors to ensure consistent product quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

5,5-Diethyl-2-phenylmorpholine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to convert the compound into its corresponding alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the phenyl group can be replaced by other substituents using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like bromine or chlorine in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of substituted phenylmorpholine derivatives.

Scientific Research Applications

5,5-Diethyl-2-phenylmorpholine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of other complex organic compounds.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its pharmacological properties, including potential use as a therapeutic agent.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5,5-Diethyl-2-phenylmorpholine involves its interaction with specific molecular targets, such as enzymes or receptors. It may act as an inhibitor or activator of certain biochemical pathways, depending on its structure and functional groups. The compound’s effects are mediated through its binding to these targets, leading to alterations in cellular processes .

Comparison with Similar Compounds

5,5-Dimethyl-2-phenylmorpholine (CAS: 36981-93-8)

Structural Differences :

• The 5,5-dimethyl variant replaces the ethyl groups with methyl substituents, reducing steric hindrance and lipophilicity.

Physicochemical Properties :

• Analytical data for the dimethyl derivative, such as retention indices (e.g., 1824.5 semi-standard non-polar) and polarities when derivatized with TBDMS, highlight its chromatographic behavior, which is critical for purification and identification .
• No equivalent data for the diethyl variant is available in the provided evidence, though its larger substituents likely increase its retention time in non-polar matrices.

5,5’-Dibenzyl-2,2’-bimorpholine

Structural Differences :

• This bimorpholine derivative features two morpholine rings connected via a C5–C5’ bond, with benzyl groups at the 5,5’-positions.

Functional Contrast :

• Unlike 5,5-diethyl-2-phenylmorpholine, bimorpholine derivatives are primarily used in asymmetric synthesis, as demonstrated in the preparation of chiral ligands .
• The diethyl-phenylmorpholine’s monomeric structure may limit its utility in catalysis compared to bimorpholine systems.

5,5-Diethyl-1,3-dioxane Derivatives

Structural Differences :

• Compounds like 5,5-diethyl-2-phenyl-1,3-dioxane (CAS: 780-85-8) replace the morpholine oxygen with a dioxane ring, altering electronic properties and hydrogen-bonding capacity .

Data Table: Key Comparative Features

Compound	CAS Number	Substituents (5,5)	Key Applications	Commercial Availability
5,5-Diethyl-2-phenylmorpholine	1248813-38-8	Ethyl	Research (limited data)	2 suppliers
5,5-Dimethyl-2-phenylmorpholine	36981-93-8	Methyl	Lab reagents, drug synthesis	9+ suppliers
5,5’-Dibenzyl-2,2’-bimorpholine	Not provided	Benzyl	Asymmetric catalysis	Academic synthesis
5,5-Diethyl-2-phenyl-1,3-dioxane	780-85-8	Ethyl	Specialty chemicals	5 suppliers

Research Implications and Limitations

• Substituent Effects : Ethyl groups in 5,5-diethyl-2-phenylmorpholine likely enhance membrane permeability compared to methyl analogs but may reduce solubility in aqueous systems .
• Data Gaps: Limited analytical or pharmacological data for the diethyl variant suggests a need for further studies on its stability, toxicity, and reactivity.
• Synthetic Challenges : Asymmetric synthesis routes for diethyl derivatives remain underexplored compared to dimethyl or dibenzyl analogs .

Notes

• The commercial scarcity of 5,5-diethyl-2-phenylmorpholine may reflect its niche applications or unresolved synthesis challenges.
• Cross-referencing pharmacological databases (e.g., HMDB) and asymmetric synthesis literature is recommended for future comparative studies .

Biological Activity

5,5-Diethyl-2-phenylmorpholine is a compound that has garnered attention in various fields of biological research due to its structural properties and potential applications. This article explores the biological activity of this morpholine derivative, focusing on its pharmacological properties, mechanism of action, and relevant case studies.

Chemical Structure and Properties

5,5-Diethyl-2-phenylmorpholine is characterized by its morpholine ring structure, which is substituted with two ethyl groups at the 5-position and a phenyl group at the 2-position. Its molecular formula is $C_{13}H_{17}N$, and it has a molecular weight of approximately 203.28 g/mol.

Property	Value
Molecular Formula	C13H17N
Molecular Weight	203.28 g/mol
IUPAC Name	5,5-Diethyl-2-phenylmorpholine

Antimicrobial Properties

Research indicates that compounds with morpholine structures exhibit significant antimicrobial activity. In particular, derivatives similar to 5,5-Diethyl-2-phenylmorpholine have demonstrated efficacy against various bacterial strains. A study highlighted that certain morpholine derivatives retained good minimum inhibitory concentration (MIC) values against Mycobacterium tuberculosis, suggesting potential use in antitubercular therapies .

The biological activity of 5,5-Diethyl-2-phenylmorpholine can be attributed to its ability to interact with specific molecular targets within microbial cells. The morpholine ring may facilitate interactions with bacterial cell membranes or enzymes critical for bacterial survival. This interaction can disrupt normal cellular processes, leading to bactericidal effects.

Case Studies and Research Findings

• Antitubercular Activity : A series of studies focused on the synthesis of nitrofuran isoxazolines revealed that morpholine-containing compounds exhibited improved pharmacokinetic properties and significant antitubercular activity. These studies emphasized the importance of structural modifications in enhancing biological efficacy .
• Pharmacokinetics : In vivo studies showed that certain morpholine derivatives had high oral bioavailability and favorable pharmacokinetic profiles. For instance, compounds derived from morpholines demonstrated high systemic exposure and longer half-lives compared to traditional antibiotics like linezolid .
• Toxicity Assessments : Toxicological evaluations have been conducted to assess the safety profile of morpholine derivatives. Preliminary results indicate that while some derivatives exhibit antimicrobial properties, they also require careful consideration regarding their toxicity and metabolic stability .